Cas no 135528-07-3 (Thiophene, 3-iodo-2-(methylthio)-)

• Product Name: Thiophene, 3-iodo-2-(methylthio)-
• CAS No: 135528-07-3
• MF: C₅H₅IS₂
• MW: 256.127671003342
• CID: 5081346
• Update Time: 2026-03-01

Thiophene, 3-iodo-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-iodo-2-(methylthio)-

• Inchi： 1S/C5H5IS2/c1-7-5-4(6)2-3-8-5/h2-3H,1H3
• InChI Key： WYVNPVSQIIXUBG-UHFFFAOYSA-N
• SMILES： IC1C=CSC=1SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• XLogP3: 3.1
• Topological Polar Surface Area: 53.5

Additional information on Thiophene, 3-iodo-2-(methylthio)-

Thiophene, 3-iodo-2-(methylthio): A Versatile Intermediate in Modern Chemical Synthesis and Medicinal Chemistry

Thiophene, 3-iodo-2-(methylthio) (CAS No. 135528-07-3) is a significant heterocyclic compound that has garnered considerable attention in the fields of organic synthesis, pharmaceutical development, and materials science. Its unique structural features, comprising a thiophene ring substituted with an iodine atom at the 3-position and a methylthio group at the 2-position, make it a valuable building block for constructing more complex molecular architectures. This compound has found applications in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, reflecting its versatility and utility.

The< strong>3-iodo substituent on the thiophene ring enhances the electrophilicity of the molecule, making it an excellent candidate for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are pivotal in modern synthetic chemistry, enabling the formation of carbon-carbon bonds and facilitating the construction of intricate molecular frameworks. The< strong>2-(methylthio) group introduces additional reactivity, allowing for nucleophilic substitution reactions that can be harnessed to introduce diverse functional groups into the molecule.

In recent years, there has been a surge in research focusing on thiophene derivatives due to their potential applications in medicinal chemistry. Specifically, compounds containing the< strong>3-iodo-2-(methylthio) moiety have been explored as intermediates in the synthesis of bioactive molecules. For instance, studies have demonstrated their utility in generating thiophene-based scaffolds that exhibit antimicrobial, antiviral, and anticancer properties. The ability to modify these scaffolds through subsequent chemical transformations allows for fine-tuning of their biological activity.

The< strong>CAS No. 135528-07-3 designation ensures that researchers can reliably identify and procure this compound for their studies. Its use in synthetic protocols has been documented in numerous academic publications and patents, underscoring its importance in the chemical community. Researchers have leveraged this compound to develop novel therapeutic agents by incorporating it into drug-like molecules that target specific biological pathways.

Advances in computational chemistry have further enhanced the utility of< strong>Thiophene, 3-iodo-2-(methylthio). Molecular modeling studies have provided insights into its reactivity and interaction with biological targets, aiding in the rational design of new drugs. These computational approaches complement experimental work by predicting reaction outcomes and optimizing synthetic routes. The integration of experimental data with computational models has led to more efficient and targeted drug discovery processes.

The pharmaceutical industry has shown particular interest in thiophene derivatives due to their structural similarity to many naturally occurring bioactive compounds. The< strong>3-iodo and< strong>2-(methylthio) functional groups provide multiple points of modification, allowing chemists to explore a wide range of structural variations. This flexibility has been exploited in the development of new antifungal agents, where thiophene-based compounds have demonstrated promising efficacy against resistant strains.

In materials science, thiophene derivatives like< strong>Thiophene, 3-iodo-2-(methylthio) play a crucial role in the development of organic electronic materials. Their conjugated systems make them suitable candidates for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and conductive polymers. The ability to functionalize these molecules allows for tuning their electronic properties, which is essential for optimizing device performance.

The synthesis of< strong>Thiophene, 3-iodo-2-(methylthio) typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include halogenation reactions followed by thiolation steps to introduce the methylthio group. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on larger scales for industrial applications.

The growing interest in green chemistry has also influenced the synthesis of< strong>CAS No. 135528-07-3. Researchers are increasingly exploring environmentally benign reaction conditions and solvents to minimize waste and energy consumption. Catalytic methods have been particularly effective in achieving high yields while reducing environmental impact. These sustainable approaches align with global efforts to promote sustainable chemical manufacturing practices.

The future prospects for< strong>Thiophene, 3-iodo-2-(methylthio) are promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of its reactivity and biological properties continues to evolve, this compound is expected to remain a cornerstone in both academic research and industrial development. Its versatility makes it an indispensable tool for chemists working at the intersection of synthesis, medicine, and materials science.